N-(2-chloro-3-pyridinyl)-5-({4-nitro-1H-pyrazol-1-yl}methyl)-2-furamide

• Molecular Formula: C14H10ClN5O4
• Molecular Weight: 347.71 g/mol
• IUPAC Name: N-(2-chloropyridin-3-yl)-5-[(4-nitropyrazol-1-yl)methyl]furan-2-carboxamide
• InChI: InChI=1S/C14H10ClN5O4/c15-13-11(2-1-5-16-13)18-14(21)12-4-3-10(24-12)8-19-7-9(6-17-19)20(22)23/h1-7H,8H2,(H,18,21)
• InChI Key: MLEKCUYNNVVIHT-UHFFFAOYSA-N
• SMILES: C1=CC(=C(N=C1)Cl)NC(=O)C2=CC=C(O2)CN3C=C(C=N3)[N+](=O)[O-]

Description

N-(2-chloro-3-pyridinyl)-5-({4-nitro-1H-pyrazol-1-yl}methyl)-2-furamide is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in the field of medicine. This compound, also known as CP-690,550, is a potent and selective inhibitor of Janus kinase 3 (JAK3), which is a key enzyme involved in the signaling pathways of immune cells.

Mechanism of Action

N-(2-chloro-3-pyridinyl)-5-({4-nitro-1H-pyrazol-1-yl}methyl)-2-furamide exerts its pharmacological effects by selectively inhibiting JAK3, which is a key enzyme involved in cytokine signaling pathways. By blocking JAK3, the compound suppresses the activation of immune cells and the production of pro-inflammatory cytokines, leading to a reduction in inflammation.
Biochemical and physiological effects:
N-(2-chloro-3-pyridinyl)-5-({4-nitro-1H-pyrazol-1-yl}methyl)-2-furamide has been shown to have potent immunosuppressive effects, leading to a reduction in inflammation and tissue damage in animal models of autoimmune diseases. The compound has also been shown to have a favorable safety profile, with no significant adverse effects observed in preclinical studies.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(2-chloro-3-pyridinyl)-5-({4-nitro-1H-pyrazol-1-yl}methyl)-2-furamide is its selectivity for JAK3, which reduces the risk of off-target effects. However, the compound's potency and selectivity may also pose challenges in the development of effective dosing strategies. Additionally, further research is needed to fully elucidate the compound's mechanisms of action and potential long-term effects.

Future Directions

There are several potential future directions for research on N-(2-chloro-3-pyridinyl)-5-({4-nitro-1H-pyrazol-1-yl}methyl)-2-furamide. One area of interest is the compound's potential applications in the treatment of other autoimmune diseases, such as multiple sclerosis and lupus. Additionally, further research is needed to optimize dosing strategies and determine the long-term safety and efficacy of the compound. Finally, the development of more selective JAK3 inhibitors may also be a promising avenue for future research.

Synthesis Methods

The synthesis of N-(2-chloro-3-pyridinyl)-5-({4-nitro-1H-pyrazol-1-yl}methyl)-2-furamide involves several steps, including the reaction of 2-chloro-3-pyridinecarboxylic acid with thionyl chloride to form 2-chloro-3-pyridinecarbonyl chloride. This intermediate is then reacted with 4-nitro-1H-pyrazole-1-methanol in the presence of a base to yield N-(2-chloro-3-pyridinyl)-5-({4-nitro-1H-pyrazol-1-yl}methyl)-2-furamide.

Scientific Research Applications

N-(2-chloro-3-pyridinyl)-5-({4-nitro-1H-pyrazol-1-yl}methyl)-2-furamide has been extensively studied for its potential applications in the treatment of various autoimmune diseases, such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease. The compound has shown promising results in preclinical studies, demonstrating its ability to inhibit JAK3 and suppress immune cell activation.